Cas no 727718-21-0 (10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene)

• Product Name: 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene
• CAS No: 727718-21-0
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• MDL: MFCD04619557
• CID: 879234
• PubChem ID: 5132810
• Update Time: 2025-07-02

10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 7-METHOXY-2-(4-METHYLPHENYL)IMIDAZO[2,1-B]BENZOTHIAZOLE
• Z55862512
• 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene

• MDL： MFCD04619557
• Inchi： 1S/C17H14N2OS/c1-11-3-5-12(6-4-11)14-10-19-15-8-7-13(20-2)9-16(15)21-17(19)18-14/h3-10H,1-2H3
• InChI Key： MIJQKBOAXDFNIZ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N2C=C(C3C=CC(C)=CC=3)N=C12)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 372
• Topological Polar Surface Area: 54.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene

10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene

The compound with CAS No 727718-21-0, known as 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene, is a highly complex and intriguing molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique tricyclic structure, which incorporates a thiaza framework and multiple aromatic substituents. The molecule's structure is defined by a tricyclo[6.4.0.0^{2,6}] system, with the presence of methoxy and methylphenyl groups contributing to its functional diversity.

Recent studies have highlighted the potential of this compound in various applications due to its structural complexity and electronic properties. Researchers have explored its role in the development of advanced materials, particularly in the context of optoelectronic devices and drug delivery systems. The thiaza framework within the molecule is known to impart unique electronic characteristics, making it a promising candidate for applications in semiconducting materials.

The synthesis of 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methoxy and methylphenyl groups into the tricyclic framework requires precise control over reaction conditions to ensure high yields and product purity.

In terms of biological applications, this compound has shown potential as a precursor for bioactive molecules due to its ability to undergo further functionalization without compromising its structural integrity. Recent research has focused on its use as a building block for constructing more complex molecular architectures with tailored pharmacological properties.

The tricyclo[6.4.0.0^{2,6}] system within this compound provides a rigid framework that can be exploited for various purposes in material science and drug design. Its ability to form stable conjugated systems makes it an attractive candidate for applications in organic electronics and photovoltaic materials.

Furthermore, the presence of the thiaza group introduces additional functional versatility to the molecule, enabling it to participate in a wide range of chemical reactions that are critical for both academic research and industrial applications.

In summary, 10-Methoxy-4-(4-methylphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,5,9,11-pentaene stands out as a remarkable example of modern organic synthesis and materials design.